Cas no 1936147-97-5 (tert-butyl 5-amino-3,3-dimethylazepane-1-carboxylate)

• Product Name: tert-butyl 5-amino-3,3-dimethylazepane-1-carboxylate
• CAS No: 1936147-97-5
• MDL: MFCD30247106
• CID: 4630514
• PubChem ID: 126970907
• Update Time: 2025-05-25

tert-butyl 5-amino-3,3-dimethylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-Amino-3,3-dimethylazepane-1-carboxylate
• tert-butyl 5-amino-3,3-dimethylazepane-1-carboxylate

• MDL： MFCD30247106

Additional information on tert-butyl 5-amino-3,3-dimethylazepane-1-carboxylate

tert-butyl 5-amino-3,3-dimethylazepane-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-amino-3,3-dimethylazepane-1-carboxylate (CAS No. 1936147-97-5) is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a tert-butyl group, an amino group, and a carboxylate group, which contribute to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of tert-butyl 5-amino-3,3-dimethylazepane-1-carboxylate in the synthesis of bioactive compounds. Its structure allows for various functionalizations, making it a valuable intermediate in the creation of novel drugs. Researchers have explored its role in the development of antidepressants, anticonvulsants, and neuroprotective agents, demonstrating its potential in addressing complex medical conditions.

The synthesis of tert-butyl 5-amino-3,3-dimethylazepane-1-carboxylate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the azepane ring, the introduction of the amino group, and the esterification with tert-butanol. These steps are optimized to ensure high yields and purity, which are critical for downstream applications.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The carboxylate group can be modified to enhance solubility and bioavailability, while the tert-butyl group provides stability and lipophilicity. These properties make it an ideal candidate for targeted drug delivery, particularly in cancer therapy.

In addition to its pharmacological applications, tert-butyl 5-amino-3,3-dimethylazepane-1-carboxylate has been studied for its role in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This opens up possibilities for applications in catalysis and sensor technology.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the amino group plays a crucial role in stabilizing reactive intermediates during chemical transformations. This understanding has facilitated the design of more efficient synthetic routes and reaction conditions.

The biological activity of tert-butyl 5-amino-3,3-dimethylazepane-1-carboxylate is further enhanced by its ability to undergo enzymatic transformations in vivo. Studies have shown that it can be metabolized into bioactive derivatives, which exhibit potent anti-inflammatory and antioxidant properties. These findings underscore its potential as a lead compound for drug discovery.

In conclusion, tert-butyl 5-amino-3,3-dimethylazepane-1-carboxylate (CAS No. 1936147-97-5) is a versatile compound with wide-ranging applications in pharmaceuticals, materials science, and biotechnology. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions to complex scientific challenges.